Cas no 18190-63-1 (1,3-Benzenedicarboxylic acid, 2,4-dimethyl-)

• Product Name: 1,3-Benzenedicarboxylic acid, 2,4-dimethyl-
• CAS No: 18190-63-1
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 1373946
• PubChem ID: 11679977
• Update Time: 2025-04-20

1,3-Benzenedicarboxylic acid, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2,4-dimethyl-
• DA-43464
• 2,4-dimethylisophthalic acid
• SCHEMBL195882
• 18190-63-1

• Inchi： 1S/C10H10O4/c1-5-3-4-7(9(11)12)6(2)8(5)10(13)14/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： RPFQLNVYEXATJW-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=C(C(=O)O)C=1C)=O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6